Cas no 2171694-03-2 (5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid)

• Product Name: 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid
• CAS No: 2171694-03-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5777678
• PubChem ID: 165503537
• Update Time: 2025-11-01

5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1477695
• 2171694-03-2
• 5-[4-(aminomethyl)phenyl]piperidine-2-carboxylic acid
• 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid

• Inchi： 1S/C13H18N2O2/c14-7-9-1-3-10(4-2-9)11-5-6-12(13(16)17)15-8-11/h1-4,11-12,15H,5-8,14H2,(H,16,17)
• InChI Key： RITIINJTCYGUIS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C2C=CC(CN)=CC=2)CN1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid

5-4-(Aminomethyl)phenylpiperidine-2-carboxylic Acid: A Comprehensive Overview

5-4-(Aminomethyl)phenylpiperidine-2-carboxylic acid (CAS No. 2171694-03-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid.

Chemical Structure and Properties

5-4-(Aminomethyl)phenylpiperidine-2-carboxylic acid is a complex organic molecule with a molecular formula of C₁₆H₂₀N₂O₂. The compound features a piperidine ring linked to a phenyl group, with an aminomethyl substituent and a carboxylic acid functional group. These structural elements contribute to its unique chemical properties, including solubility, stability, and reactivity. The presence of the carboxylic acid group makes it highly polar and capable of forming hydrogen bonds, which can influence its interactions with biological targets.

Synthesis and Preparation

The synthesis of 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid typically involves multi-step organic reactions. One common approach is to start with the reaction of 4-(aminomethyl)benzaldehyde with piperidine to form the corresponding imine, followed by reduction to introduce the amino group. The resulting amine can then be carboxylated using various methods, such as the reaction with carbon dioxide under high pressure or through esterification followed by hydrolysis. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving overall efficiency.

Biological Activities and Mechanisms of Action

5-4-(Aminomethyl)phenylpiperidine-2-carboxylic acid has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound can modulate various neurotransmitter systems, including serotonin, dopamine, and glutamate. Its ability to interact with these neurotransmitters makes it a promising candidate for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In vitro studies have demonstrated that 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid can inhibit monoamine oxidase (MAO), an enzyme responsible for breaking down monoamine neurotransmitters. This inhibition can lead to increased levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with mood disorders. Additionally, the compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Applications and Potential Therapeutic Uses

The potential therapeutic applications of 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid are currently being explored through preclinical and early-stage clinical trials. Initial results have shown promising outcomes in animal models of depression and anxiety. For instance, studies in rodents have demonstrated that administration of this compound can reduce depressive-like behaviors and improve cognitive function.

In addition to its potential as an antidepressant, 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid is also being investigated for its role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that it can protect against neuronal cell death and improve synaptic function, which are key factors in these conditions.

Safety and Toxicology

The safety profile of 5-4-(aminomethyl)phenylpiperidine-2-carboxylic acid is an important consideration for its potential use as a therapeutic agent. Extensive toxicological studies have been conducted to evaluate its effects on various organ systems. Results from these studies suggest that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed.

Preliminary data indicate that it does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. However, further research is needed to fully understand its long-term safety profile and any potential side effects that may arise from prolonged use.

Conclusion

5-4-(Aminomethyl)phenylpipridine-2-carboxylic acid, identified by CAS No. 2171694-03-2, represents a promising compound in the field of medicinal chemistry due to its unique structural features and biological activities. Ongoing research continues to uncover its potential therapeutic applications in treating CNS disorders such as depression, anxiety, and neurodegenerative diseases. As more data become available from clinical trials, this compound may pave the way for new treatment options that address unmet medical needs.